Cas no 89808-01-5 (o-Phenetidine Hydrochloride)

• Product Name: o-Phenetidine Hydrochloride
• CAS No: 89808-01-5
• MF: C₈H₁₂ClNO
• MW: 173.639981269836
• MDL: MFCD00060217
• CID: 712338
• PubChem ID: 87574352
• Update Time: 2025-05-21

o-Phenetidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-ethoxy-,hydrochloride (1:1)
• o-Phenetidine Hydrochloride
• 2-ethoxyaniline,hydrochloride
• o-Phenetidin,Hydrochlorid
• P0092
• 2-Ethoxyaniline Hydrochloride
• O-Phenetidine HCl
• Phentolaminhydrochlorid
• 2-ethoxyaniline;hydrochloride
• VZ33527
• 2-Ethoxyaniline--hydrogen chloride (1/1)
• Benzenamine, 2-ethoxy-, hydrochloride (9CI)
• 2-Ethoxyphenylamine hydrochloride

• MDL： MFCD00060217
• Inchi： 1S/C8H11NO.ClH/c1-2-10-8-6-4-3-5-7(8)9;/h3-6H,2,9H2,1H3;1H
• InChI Key： HODQIPYRQHAZFV-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C1C(N)=CC=CC=1

Computed Properties

• Exact Mass: 173.06100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.2

Experimental Properties

• Boiling Point: 269.6°C at 760 mmHg
• Flash Point: 116.8°C
• Water Partition Coefficient: within almost transparency
• PSA: 35.25000
• LogP: 3.05070

o-Phenetidine Hydrochloride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on o-Phenetidine Hydrochloride

O-Phenetidine Hydrochloride: A Comprehensive Overview

O-Phenetidine Hydrochloride, also known by its CAS number 89808-01-5, is a compound of significant interest in the fields of pharmacology and chemistry. This compound has garnered attention due to its unique properties and potential applications in various therapeutic areas. In this article, we will delve into the structural characteristics, pharmacological effects, and recent advancements in research related to O-Phenetidine Hydrochloride.

The chemical structure of O-Phenetidine Hydrochloride is a derivative of phenetidines, a class of compounds known for their central nervous system effects. Structurally, it consists of a benzene ring substituted with an aminoethyl group and a hydroxyl group. This specific arrangement contributes to its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Recent studies have highlighted the importance of understanding these properties to optimize its therapeutic potential.

One of the most notable aspects of O-Phenetidine Hydrochloride is its role as a central nervous system stimulant. It has been investigated for its ability to enhance cognitive function and reduce fatigue. According to recent research published in 2023, the compound demonstrates selective agonistic activity at certain adrenergic receptors, which may underpin its stimulant effects. This finding has implications for its potential use in treating conditions such as attention deficit hyperactivity disorder (ADHD) and chronic fatigue syndrome.

In addition to its central nervous system effects, O-Phenetidine Hydrochloride has shown promise in other therapeutic areas. For instance, preclinical studies have indicated that it may possess neuroprotective properties. Research conducted at the University of California suggests that the compound can mitigate oxidative stress and inflammation in neuronal cells, which are key contributors to neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the need for further investigation into its potential as a neuroprotective agent.

The synthesis of O-Phenetidine Hydrochloride involves a multi-step process that begins with the preparation of phenetidine base. This is achieved through a reaction involving aniline derivatives and appropriate alkylating agents. The subsequent hydrochloride salt formation ensures optimal solubility and bioavailability. Recent advancements in synthetic methodologies have enabled researchers to streamline the production process, making it more cost-effective and scalable for large-scale manufacturing.

From a clinical perspective, O-Phenetidine Hydrochloride has undergone preliminary trials to assess its safety and efficacy. Early results indicate that it has a favorable safety profile with minimal adverse effects at therapeutic doses. However, further studies are required to establish its long-term safety and determine optimal dosing regimens.

In conclusion, O-Phenetidine Hydrochloride (CAS No. 89808-01-5) is a compound with diverse pharmacological properties and promising therapeutic applications. Its role as a central nervous system stimulant and potential neuroprotective effects make it a subject of continued research interest. As advancements in synthetic methods and clinical trials unfold, this compound holds the potential to contribute significantly to the development of novel therapeutics.